Cas no 823180-24-1 (1-Pentanol, 5,5-diiodo-)

• Product name: 1-Pentanol, 5,5-diiodo-
• CAS No: 823180-24-1
• MF: C₅H₁₀OI₂
• MW: 339.9403
• CID: 695580
• PubChem ID: 11336728

1-Pentanol, 5,5-diiodo- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 5,5-diiodo-
• 5,5-diiodopentan-1-ol
• SCHEMBL16969958
• 823180-24-1
• DTXSID00462821

• Inchi： InChI=1S/C5H10I2O/c6-5(7)3-1-2-4-8/h5,8H,1-4H2
• InChI Key： HOCMFXNMNNPGGZ-UHFFFAOYSA-N
• SMILES： C(CCO)CC(I)I

Computed Properties

• Exact Mass: 339.88211g/mol
• Monoisotopic Mass: 339.88211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų